Cas no 2229085-48-5 (4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2229085-48-5
• MF: C₈H₁₂BrClN₂
• MW: 251.551280021667
• CID: 5935085
• PubChem ID: 165789140
• Update Time: 2025-06-09

4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole
• EN300-1924973
• 2229085-48-5

• Inchi： 1S/C8H12BrClN2/c1-5(2)7-6(4-9)8(10)12(3)11-7/h5H,4H2,1-3H3
• InChI Key： ORLSDFOPLOAMNT-UHFFFAOYSA-N
• SMILES： BrCC1=C(N(C)N=C1C(C)C)Cl

Computed Properties

• Exact Mass: 249.98724g/mol
• Monoisotopic Mass: 249.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole

Introduction to 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2229085-48-5)

4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 2229085-48-5, belongs to the pyrazole class of molecules, which are known for their broad spectrum of biological activities and utility in drug development.

The molecular structure of 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole features a pyrazole core substituted with a bromomethyl group at the 4-position, a chloro group at the 5-position, a methyl group at the 1-position, and an isopropyl group at the 3-position. This specific arrangement of functional groups makes it an attractive scaffold for medicinal chemists seeking to design novel bioactive molecules.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with various biological targets. The presence of both electrophilic and nucleophilic centers in 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole allows for diverse chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The bromomethyl group, in particular, provides a reactive site for further functionalization, allowing chemists to introduce additional moieties such as amino groups, carboxylic acids, or other heterocycles. This flexibility has made 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various diseases, including infectious diseases, cancer, and inflammatory disorders. For instance, modifications of the pyrazole core have been shown to enhance binding affinity to enzymes and receptors involved in these conditions. The structural features of 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole make it a promising candidate for further exploration in this context.

The synthesis of 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole typically involves multi-step organic reactions starting from commercially available precursors. The bromomethylation step is particularly critical, as it introduces the reactive bromomethyl group that is essential for subsequent derivatization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a computational chemistry perspective, 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole has been studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling simulations have provided insights into how different substituents influence the compound's binding affinity and selectivity. These findings are crucial for guiding the design of next-generation drug candidates.

The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their favorable pharmacokinetic properties. 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-yl)-1H-pyrazole exemplifies how structural diversity can be leveraged to optimize drug-like characteristics such as solubility, metabolic stability, and bioavailability. Researchers are actively exploring ways to enhance these properties through structural modifications.

In conclusion, 4-(bromomethyl)-5-chloro-1-methyl-3-(propan-2-y l)-1H-pyrazole (CAS No. 2229085 -48 -5) represents a significant advancement in medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for the development of new therapeutic agents. As research in this area continues to progress, we can expect further discoveries that will expand its applications in drug discovery and beyond.